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Compound Name: Tadeonal

Cat. No.: B190429

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tadeonal, more commonly known as Polygodial, is a naturally occurring sesquiterpene
dialdehyde.[1][2][3] It is isolated from various plant species, including the leaves of certain
peppers, mountain pepper, and water-pepper, as well as from some marine organisms.[1][2]
Chemically, it is a drimane-type sesquiterpene with the molecular formula C1sH220:2.[1][2]
Polygodial is recognized for its potent biological activities, which include broad-spectrum
antifungal, antimicrobial, and antinociceptive properties.[1][2] Its pungent flavor is attributed to
the activation of the transient receptor potential cation channel TRPAL.[1][2]

These notes provide best practices for the storage and handling of Tadeonal, detailed
experimental protocols for its use in antifungal research, and an overview of its mechanism of

action.

Chemical and Physical Properties

The fundamental properties of Tadeonal (Polygodial) are summarized below.
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Property Value Source
Synonyms Polygodial, Tadeonal [1103114]
CAS Number 6754-20-7 [1][3]
Molecular Formula C15H2202 [1114]
Molecular Weight 234.3 g/mol [1114]
Appearance Crystalline solid [1]
Purity >97-98% [1]
Amax 230 nm [1]

Best Practices for Storage and Handling

Proper storage and handling are critical to maintain the integrity and stability of Tadeonal.

Storage

o Temperature: Store Tadeonal at -20°C for long-term stability.[1]

 Stability: When stored correctly at -20°C, the compound is stable for at least four years.[1]

o Container: Keep the compound in its original, tightly sealed vial.

 Light: Protect from light by storing it in the original carton or an opaque container.

¢ Inert Atmosphere: For maximum stability, especially once a solution is prepared, consider

storage under an inert atmosphere (e.g., argon or nitrogen).

Handling

» Personal Protective Equipment (PPE): Standard laboratory PPE, including safety glasses,
gloves, and a lab coat, should be worn when handling Tadeonal.

¢ Ventilation: Handle in a well-ventilated area or a chemical fume hood.

¢ Incompatibilities: Avoid contact with strong oxidizing agents.[5]

© 2025 BenchChem. All rights reserved.

Tech Support


https://pubmed.ncbi.nlm.nih.gov/10232062/
https://www.amsbio.com/polygodial-trpa1-channel-activator-ams-mc-1145-2
https://pmc.ncbi.nlm.nih.gov/articles/PMC2527119/
https://pubmed.ncbi.nlm.nih.gov/10232062/
https://www.amsbio.com/polygodial-trpa1-channel-activator-ams-mc-1145-2
https://pubmed.ncbi.nlm.nih.gov/10232062/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2527119/
https://pubmed.ncbi.nlm.nih.gov/10232062/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2527119/
https://pubmed.ncbi.nlm.nih.gov/10232062/
https://pubmed.ncbi.nlm.nih.gov/10232062/
https://pubmed.ncbi.nlm.nih.gov/10232062/
https://www.benchchem.com/product/b190429?utm_src=pdf-body
https://www.benchchem.com/product/b190429?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/10232062/
https://pubmed.ncbi.nlm.nih.gov/10232062/
https://www.benchchem.com/product/b190429?utm_src=pdf-body
https://microbiology.mlsascp.com/antifungal-susceptibility.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

» Hazard Information: According to the available Safety Data Sheet (SDS), Tadeonal is not
classified as a hazardous substance under the Globally Harmonized System (GHS).[5] No
specific hazard pictograms or statements are assigned.[5] However, as with any research
chemical, unnecessary exposure should be avoided.

o First Aid:

[¢]

Skin Contact: The product is generally not irritating to the skin. In case of contact, wash
with soap and water.[5]

[e]

Eye Contact: Rinse opened eyes for several minutes under running water.[5]

[e]

Inhalation: Supply fresh air; consult a doctor in case of complaints.[5]

o

Ingestion: If symptoms persist, consult a doctor.[5]

Preparation of Stock Solutions

Tadeonal is soluble in several organic solvents. Prepare stock solutions as needed and store
them appropriately.

Solvent Solubility
DMSO 20 mg/mL
DMF 14 mg/mL
Ethanol 20 mg/mL
Ethanol:PBS (pH 7.2) (1:40) 0.02 mg/mL

Data sourced from Cayman Chemical product information sheet.[1]
Protocol for Preparing a 10 mM Stock Solution in DMSO:

» Calculate the required mass of Tadeonal (Molecular Weight: 234.3 g/mol ). For 1 mL of a 10
mM solution, you will need 0.2343 mg.

» Weigh the required amount of Tadeonal into a sterile microcentrifuge tube.
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Add the calculated volume of anhydrous DMSO to the tube.

Vortex thoroughly until the solid is completely dissolved.

Aliquot into smaller volumes to avoid repeated freeze-thaw cycles.

Store stock solution aliquots at -20°C.

Mechanism of Action

Tadeonal exerts its biological effects through multiple mechanisms, primarily its potent
antifungal action and activation of sensory ion channels.

Antifungal Mechanism

The antifungal activity of Tadeonal is multifaceted and primarily targets the fungal cell
membrane.

Membrane Disruption: It acts as a nonionic surfactant, disrupting the lipid-protein interface of
integral membrane proteins, which leads to the denaturation of their functional conformation.

[2]

o ATPase Inhibition: It inhibits the plasma membrane H+-ATPase, which disrupts proton
pumping and leads to an increase in vacuolar pH (alkalinization).

e lon Homeostasis Disruption: Tadeonal has been shown to increase the influx of calcium
(Caz*) and inhibit glucose-induced Ca?* signaling in yeast.

e TORCI1 Signaling: Studies in Saccharomyces cerevisiae suggest that the Target of
Rapamycin Complex 1 (TORC1) signaling pathway plays a central role in resistance to
Tadeonal.
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Antifungal mechanism of Tadeonal (Polygodial).

TRPA1 Activation

Tadeonal is a potent activator of the TRPAL ion channel, a sensor for pungent and irritant

e ECso Value: It activates TRPAL with an ECso of approximately 59 nM to 400 nM.[1]
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o Selectivity: It is selective for TRPAL over other related channels like TRPV1, TRPV2, TRPV3,
TRPV4, and TRPMS.

o Effect: Activation of TRPAL in sensory neurons leads to an influx of cations (like Ca?*),
causing the sensation of pungency and potentially leading to antinociception through
desensitization of these neurons.[1][2]

Experimental Protocols

The following is a representative protocol for determining the antifungal susceptibility of a yeast
species, such as Candida albicans, to Tadeonal using the broth microdilution method. This
protocol is based on established standards.

Protocol: Antifungal Susceptibility Testing (Broth
Microdilution)

Objective: To determine the Minimum Inhibitory Concentration (MIC) of Tadeonal against a
fungal isolate. The MIC is the lowest concentration of an antimicrobial agent that prevents the
visible growth of a microorganism.

Materials:

+ Tadeonal (Polygodial)

e Anhydrous DMSO

e Fungal isolate (e.g., Candida albicans ATCC 90028)

e RPMI-1640 medium with L-glutamine, without sodium bicarbonate
e MOPS buffer (3-(N-morpholino)propanesulfonic acid)

» Sterile 96-well flat-bottom microtiter plates

o Sterile reagent reservoirs

o Multichannel pipette

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://pubmed.ncbi.nlm.nih.gov/10232062/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10305799/
https://www.benchchem.com/product/b190429?utm_src=pdf-body
https://www.benchchem.com/product/b190429?utm_src=pdf-body
https://www.benchchem.com/product/b190429?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

¢ Spectrophotometer or plate reader (optional, for quantitative reading)

Incubator set to 35°C

« Sterile water or saline

Experimental Workflow Diagram:

Preparation

Prepare Tadeonal
Stock Solution (e.g., 10 mM in DMSO)
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Workflow for Antifungal Susceptibility Testing.

Procedure:

e Prepare Test Medium: Prepare RPMI-1640 medium buffered to pH 7.0 with MOPS. Filter-
sterilize and store at 4°C.

o Prepare Tadeonal Stock: Prepare a 1.28 mg/mL stock solution of Tadeonal in DMSO. This
concentration is 100x the highest final concentration to be tested (128 pg/mL), ensuring the
final DMSO concentration does not exceed 1%.

e Prepare Fungal Inoculum: a. Culture the yeast on a Sabouraud Dextrose Agar plate for 24
hours at 35°C. b. Suspend several colonies in 5 mL of sterile saline. c. Adjust the turbidity of
the suspension to match a 0.5 McFarland standard (approximately 1-5 x 106 CFU/mL). d.
Perform a 1:1000 dilution of this suspension into the test medium to achieve a final inoculum
density of 1-5 x 103 CFU/mL.

e Set up the Microdilution Plate: a. Add 100 pL of the test medium to wells 2 through 12 in
each row to be used. b. Prepare an intermediate dilution of the Tadeonal stock. For
example, add 4 pL of the 1.28 mg/mL stock to 196 pL of test medium. This gives a 256
pg/mL solution. ¢. Add 200 L of this 256 pg/mL Tadeonal solution to well 1. d. Perform a 2-
fold serial dilution by transferring 100 pL from well 1 to well 2, mixing thoroughly, then
transferring 100 pL from well 2 to well 3, and so on, up to well 10. Discard 100 pL from well
10. e. This leaves well 11 as the growth control (no drug) and well 12 as the sterility control
(no drug, no inoculum).

 Inoculate the Plate: a. Add 100 pL of the prepared fungal inoculum (from step 3d) to wells 1
through 11. b. Add 100 pL of sterile test medium to well 12. c. The final volume in each well
will be 200 pL. The final concentrations of Tadeonal will range from 128 pg/mL to 0.25
pg/mL.

e Incubation: a. Cover the plate and incubate at 35°C for 24 to 48 hours.

» Determine the MIC: a. The MIC is the lowest concentration of Tadeonal at which there is a
prominent decrease in turbidity (approximately 50% inhibition) compared to the growth
control well (well 11). b. The sterility control (well 12) should show no growth. c. The growth
control (well 11) should show distinct turbidity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Tadeonal
(Polygodial)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b190429#best-practices-for-storing-and-handling-
tadeonal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b190429?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/10232062/
https://pubmed.ncbi.nlm.nih.gov/10232062/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10305799/
https://www.amsbio.com/polygodial-trpa1-channel-activator-ams-mc-1145-2
https://pmc.ncbi.nlm.nih.gov/articles/PMC2527119/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2527119/
https://microbiology.mlsascp.com/antifungal-susceptibility.html
https://www.benchchem.com/product/b190429#best-practices-for-storing-and-handling-tadeonal
https://www.benchchem.com/product/b190429#best-practices-for-storing-and-handling-tadeonal
https://www.benchchem.com/product/b190429#best-practices-for-storing-and-handling-tadeonal
https://www.benchchem.com/product/b190429#best-practices-for-storing-and-handling-tadeonal
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b190429?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

BenchChem Contact
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Our mission is to be the trusted global source of ress uasti
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